Cas no 1623138-35-1 (5-bromo-6-chloro-1H-indole-3-carbonitrile)

• Product Name: 5-bromo-6-chloro-1H-indole-3-carbonitrile
• CAS No: 1623138-35-1
• MF: C₉H₄BrClN₂
• MW: 255.498459815979
• CID: 5272200
• Update Time: 2026-03-09

5-bromo-6-chloro-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-chloro-1H-indole-3-carbonitrile

• Inchi： 1S/C9H4BrClN2/c10-7-1-6-5(3-12)4-13-9(6)2-8(7)11/h1-2,4,13H
• InChI Key： UVBBNYLSNWDVFU-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C(Cl)=C2)C(C#N)=C1

Additional information on 5-bromo-6-chloro-1H-indole-3-carbonitrile

Introduction to 5-bromo-6-chloro-1H-indole-3-carbonitrile (CAS No. 1623138-35-1) and Its Emerging Applications in Chemical Biology

5-bromo-6-chloro-1H-indole-3-carbonitrile, identified by the chemical identifier CAS No. 1623138-35-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential pharmacological applications. This compound belongs to the indole family, a class of molecules widely recognized for their role in various biological processes and medicinal chemistry. The presence of both bromine and chlorine substituents, along with a nitrile group, enhances its reactivity and makes it a valuable scaffold for further chemical modifications.

The indole core is a privileged structure in drug discovery, with numerous indole derivatives exhibiting antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific substitution pattern in 5-bromo-6-chloro-1H-indole-3-carbonitrile imparts unique electronic and steric properties, enabling it to interact with biological targets in distinct ways. Recent studies have highlighted its utility as a building block in the synthesis of more complex molecules with enhanced biological activity.

In the realm of medicinal chemistry, the bromine and chlorine atoms serve as handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Negishi couplings. These reactions allow chemists to introduce diverse pharmacophores, expanding the therapeutic potential of 5-bromo-6-chloro-1H-indole-3-carbonitrile. For instance, recent research has demonstrated its use in generating indole-based inhibitors of kinases and other enzymes implicated in cancer progression.

The carbonitrile group at the 3-position of the indole ring contributes to the compound's polarity and hydrogen bonding capabilities, which can be exploited to improve binding affinity to biological targets. This feature has been particularly useful in designing small-molecule modulators of protein-protein interactions. A notable study published in 2022 described the use of this compound as a precursor in the development of novel inhibitors targeting Bruton's tyrosine kinase (BTK), a key enzyme in B-cell signaling pathways relevant to autoimmune diseases.

Another area where 5-bromo-6-chloro-1H-indole-3-carbonitrile has shown promise is in the field of material science. The indole scaffold can be polymerized or incorporated into supramolecular assemblies, leading to materials with unique optoelectronic properties. Researchers have explored its potential in organic light-emitting diodes (OLEDs) and photovoltaic cells, leveraging its ability to form stable conjugated systems. The electron-withdrawing nature of the carbonitrile group and the electron-donating effects of the aromatic ring contribute to its suitability for these applications.

From a synthetic chemistry perspective, 5-bromo-6-chloro-1H-indole-3-carbonitrile serves as an excellent intermediate for constructing more complex indole derivatives. The availability of multiple reactive sites allows for iterative functionalization, enabling the rapid assembly of structurally diverse libraries. This has been particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for drug development. Computational methods such as molecular docking and quantum mechanical calculations have been employed to predict binding modes and optimize synthetic routes based on this scaffold.

The growing interest in 5-bromo-6-chloro-1H-indole-3-carbonitrile is also driven by its role in exploring new therapeutic modalities. For example, recent advances in photodynamic therapy (PDT) have utilized indole derivatives as photosensitizers due to their ability to generate reactive oxygen species upon light irradiation. The bromine and chlorine substituents can be tailored to modulate photophysical properties, enhancing PDT efficacy while minimizing side effects.

In conclusion, 5-bromo-6-chloro-1H-indole-3-carbonitrile (CAS No. 1623138-35-1) represents a multifaceted compound with broad applications across chemical biology and material science. Its unique structural features make it an attractive scaffold for drug discovery, material design, and advanced synthetic methodologies. As research continues to uncover new functions and applications for this molecule, its importance is likely to grow further, solidifying its position as a cornerstone of modern chemical biology investigations.